Cas no 21849-93-4 (1-4-(2-hydroxyphenyl)phenylethan-1-one)

• Product Name: 1-4-(2-hydroxyphenyl)phenylethan-1-one
• CAS No: 21849-93-4
• MF: C₁₄H₁₂O₂
• MW: 212.243884086609
• MDL: MFCD11895231
• CID: 2622125
• PubChem ID: 15889708
• Update Time: 2025-06-11

1-4-(2-hydroxyphenyl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-4-(2-hydroxyphenyl)phenylethan-1-one
• 1-(2'-Hydroxy-[1,1'-biphenyl]-4-yl)ethanone
• 1-{2'-hydroxy-[1,1'-biphenyl]-4-yl}ethan-1-one
• AKOS015948387
• MFCD11895231
• biphenyl-2-ol, 4'-acetyl-
• 21849-93-4
• 1-(2'-Hydroxy-[1,1'-biphenyl]-4-yl)ethan-1-one
• DTXSID50579155
• 1-(2'-Hydroxybiphenyl-4-yl)ethanone
• CS-0336395
• 1-(2'-Hydroxy[1,1'-biphenyl]-4-yl)ethan-1-one
• Ethanone, 1-(2'-hydroxy[1,1'-biphenyl]-4-yl)-
• 2-(4-ACETYLPHENYL)PHENOL
• HS-6001
• 1-(2'-Hydroxy[1,1'-biphenyl]-4-yl)ethanone
• 1-(2'-Hydroxy(1,1'-biphenyl)-4-yl)ethanone

• MDL： MFCD11895231
• Inchi： 1S/C14H12O2/c1-10(15)11-6-8-12(9-7-11)13-4-2-3-5-14(13)16/h2-9,16H,1H3
• InChI Key： KLKOZQTVEOCZLV-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C1C=CC(C(C)=O)=CC=1

Computed Properties

• Exact Mass: 212.083729621g/mol
• Monoisotopic Mass: 212.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-4-(2-hydroxyphenyl)phenylethan-1-one

Introduction to 1-4-(2-Hydroxyphenyl)phenylethan-1-one (CAS No. 21849-93-4)

1-4-(2-Hydroxyphenyl)phenylethan-1-one, also known by its CAS number 21849-93-4, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities and potential applications in drug development and materials science. This comprehensive introduction aims to provide an in-depth overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties

1-4-(2-Hydroxyphenyl)phenylethan-1-one is a white crystalline solid with a molecular formula of C₁₅H₁₂O₂. It has a molecular weight of 224.25 g/mol. The compound features a benzophenone core with a hydroxyl group attached to one of the phenyl rings. This structural arrangement imparts unique chemical and physical properties to the molecule. The presence of the hydroxyl group enhances the compound's solubility in polar solvents and contributes to its reactivity in various chemical reactions.

The melting point of 1-4-(2-Hydroxyphenyl)phenylethan-1-one is approximately 70-73°C, and it is stable under normal laboratory conditions. However, it can undergo oxidation or degradation when exposed to strong acids or bases. The compound is also sensitive to light and should be stored in a dark, cool place to maintain its stability.

Synthesis Methods

The synthesis of 1-4-(2-Hydroxyphenyl)phenylethan-1-one can be achieved through several routes, each with its own advantages and limitations. One common method involves the condensation of 2-hydroxybenzaldehyde (salicylaldehyde) with acetophenone in the presence of a base such as potassium hydroxide or sodium hydroxide. This reaction proceeds via a Claisen-Schmidt condensation mechanism, yielding the desired product with high purity and yield.

An alternative synthetic route involves the reaction of 2-hydroxybenzyl chloride with phenylacetonitrile followed by hydrolysis to form the ketone. This method offers better control over the reaction conditions and can be scaled up for industrial production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions or catalytic systems that minimize waste generation.

Biological Activities

1-4-(2-Hydroxyphenyl)phenylethan-1-one has been extensively studied for its biological activities, particularly in the context of pharmaceutical research. One of its notable properties is its ability to act as an antioxidant. The hydroxyl group on the phenyl ring can scavenge free radicals, thereby protecting cells from oxidative damage. This property makes it a potential candidate for use in anti-aging formulations and as a protective agent against oxidative stress-related diseases.

In addition to its antioxidant activity, 1-4-(2-Hydroxyphenyl)phenylethan-1-one has shown promise as an anti-inflammatory agent. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are involved in various inflammatory disorders. This makes it a potential therapeutic agent for conditions such as arthritis and inflammatory bowel disease.

Clinical Applications and Research Advancements

The potential clinical applications of 1-4-(2-Hydroxyphenyl)phenylethan-1-one are currently being explored through various preclinical and clinical studies. Recent research has focused on its use as an adjuvant therapy in cancer treatment. Studies have shown that it can enhance the efficacy of chemotherapy drugs by sensitizing cancer cells to treatment and reducing drug resistance. This synergistic effect could lead to improved patient outcomes and reduced side effects associated with conventional chemotherapy.

In another line of research, 1-4-(2-Hydroxyphenyl)phenylethan-1-one has been investigated for its neuroprotective properties. Preclinical studies have demonstrated that it can protect neurons from damage caused by neurotoxic agents such as amyloid-beta peptides, which are implicated in Alzheimer's disease. These findings suggest that it could be developed into a novel therapeutic agent for neurodegenerative disorders.

Mechanisms of Action

The biological activities of 1-4-(2-Hydroxyphenyl)phenylethan-1-one are attributed to its ability to modulate various cellular pathways. Its antioxidant properties are primarily due to its capacity to neutralize reactive oxygen species (ROS), which are known to cause cellular damage and contribute to aging and disease processes. The compound can also activate nuclear factor erythroid 2-related factor 2 (Nrf2), a transcription factor that regulates the expression of antioxidant enzymes.

The anti-inflammatory effects of 1-4-(2-Hydroxyphenyl)phenylethan-1-one are mediated through its ability to inhibit nuclear factor-kappa B (NF-kB), a key regulator of inflammation. By blocking NF-kB activation, it can reduce the expression of pro-inflammatory genes and cytokines, thereby ameliorating inflammatory responses.

Safety Considerations

Safety is a critical aspect when considering the potential applications of any chemical compound in pharmaceutical or other industries. Extensive toxicological studies have been conducted on 1-4-(2-Hydroxyphenyl)phenylethan-1-one, and results indicate that it has low toxicity at therapeutic concentrations. However, like any chemical substance, it should be handled with care and appropriate safety measures should be followed during laboratory work or industrial production.

To ensure safe use, researchers should adhere to established guidelines for handling organic compounds and conduct thorough risk assessments before initiating any new studies or applications involving this compound.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research into the properties and applications of 1-4-(2-Hydroxyphenyl)phenylethan-1-one (CAS No. 21849-93-4) holds significant promise for advancing our understanding of this versatile compound. Future studies may focus on optimizing its synthesis methods for large-scale production, exploring new biological activities through high-throughput screening techniques, and developing novel formulations for therapeutic use.

In conclusion, 1-4-(2-Hydroxyphenyl)phenylethan-1-one (CAS No. 21849-93-4) is a promising molecule with diverse applications in chemistry, biology, and pharmaceutical research. Its unique chemical structure confers valuable properties such as antioxidant activity, anti-inflammatory effects, and potential therapeutic benefits for various diseases. Continued research will undoubtedly uncover new insights into its mechanisms of action and broaden its scope for practical applications.